Cas no 99849-26-0 (Benzene, 1,2-dichloro-3-(1-methylethenyl)-)

Benzene, 1,2-dichloro-3-(1-methylethenyl)-, is a chlorinated aromatic compound featuring a dichloro-substituted benzene ring with a vinyl substituent at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The presence of both chloro and vinyl groups allows for selective functionalization, enabling further derivatization via cross-coupling or nucleophilic substitution reactions. Its stability under standard conditions ensures ease of handling and storage. The compound’s defined regiochemistry and purity are critical for applications requiring precise molecular architecture. Suitable for controlled reactions, it offers versatility in synthetic pathways while maintaining consistent performance.
Benzene, 1,2-dichloro-3-(1-methylethenyl)- structure
99849-26-0 structure
Product name:Benzene, 1,2-dichloro-3-(1-methylethenyl)-
CAS No:99849-26-0
MF:C9H8Cl2
MW:187.06582069397
CID:4386829
PubChem ID:57849929

Benzene, 1,2-dichloro-3-(1-methylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,2-dichloro-3-(1-methylethenyl)-
    • 99849-26-0
    • EN300-3462319
    • DTXSID501281549
    • 1,2-Dichloro-3-(1-methylethenyl)benzene
    • 1,2-dichloro-3-(prop-1-en-2-yl)benzene
    • SCHEMBL9824909
    • Inchi: InChI=1S/C9H8Cl2/c1-6(2)7-4-3-5-8(10)9(7)11/h3-5H,1H2,2H3
    • InChI Key: RCMGXARQSFXMPO-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 186.0003056Da
  • Monoisotopic Mass: 186.0003056Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Benzene, 1,2-dichloro-3-(1-methylethenyl)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1289049-500mg
1,2-dichloro-3-(prop-1-en-2-yl)benzene
99849-26-0 95%
500mg
$918 2025-02-21
1PlusChem
1P01OKTV-100mg
Benzene, 1,2-dichloro-3-(1-methylethenyl)-
99849-26-0 95%
100mg
$272.00 2024-04-19
1PlusChem
1P01OKTV-1g
Benzene, 1,2-dichloro-3-(1-methylethenyl)-
99849-26-0 95%
1g
$784.00 2024-04-19
1PlusChem
1P01OKTV-2.5g
Benzene, 1,2-dichloro-3-(1-methylethenyl)-
99849-26-0 95%
2.5g
$1480.00 2024-04-19
Aaron
AR01OL27-250mg
Benzene, 1,2-dichloro-3-(1-methylethenyl)-
99849-26-0 95%
250mg
$372.00 2024-07-18
Aaron
AR01OL27-10g
Benzene, 1,2-dichloro-3-(1-methylethenyl)-
99849-26-0 95%
10g
$3485.00 2024-07-18
Aaron
AR01OL27-50mg
Benzene, 1,2-dichloro-3-(1-methylethenyl)-
99849-26-0 95%
50mg
$188.00 2024-07-18
Aaron
AR01OL27-500mg
Benzene, 1,2-dichloro-3-(1-methylethenyl)-
99849-26-0 95%
500mg
$654.00 2024-07-18
Aaron
AR01OL27-5g
Benzene, 1,2-dichloro-3-(1-methylethenyl)-
99849-26-0 95%
5g
$2356.00 2024-07-18
1PlusChem
1P01OKTV-500mg
Benzene, 1,2-dichloro-3-(1-methylethenyl)-
99849-26-0 95%
500mg
$627.00 2024-04-19

Benzene, 1,2-dichloro-3-(1-methylethenyl)- Related Literature

Additional information on Benzene, 1,2-dichloro-3-(1-methylethenyl)-

Benzene, 1,2-dichloro-3-(1-methylethenyl)- (CAS No. 99849-26-0): An Overview of Its Properties and Applications

Benzene, 1,2-dichloro-3-(1-methylethenyl)- (CAS No. 99849-26-0) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as 1,2-Dichloro-3-(1-methylethenyl)benzene, is characterized by its distinct molecular structure and chemical properties, making it a valuable component in various applications ranging from synthetic intermediates to potential therapeutic agents.

The molecular formula of Benzene, 1,2-dichloro-3-(1-methylethenyl)- is C9H8Cl2. Its molecular weight is approximately 185.06 g/mol. The compound features a benzene ring substituted with two chlorine atoms at the 1 and 2 positions and a 1-methylethenyl group at the 3 position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, which are crucial for its various applications.

In terms of physical properties, Benzene, 1,2-dichloro-3-(1-methylethenyl)- is a colorless liquid with a characteristic odor. It is insoluble in water but readily soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound has a boiling point of around 175°C and a melting point of approximately -40°C. These properties make it suitable for use in various chemical reactions and processes where solubility and thermal stability are important considerations.

The chemical reactivity of Benzene, 1,2-dichloro-3-(1-methylethenyl)- is influenced by its functional groups. The presence of the chlorine atoms makes it susceptible to nucleophilic substitution reactions, while the double bond in the 1-methylethenyl group can participate in addition reactions. These reactivity patterns make Benzene, 1,2-dichloro-3-(1-methylethenyl)- an excellent starting material for the synthesis of more complex organic molecules.

Recent research has explored the potential applications of Benzene, 1,2-dichloro-3-(1-methylethenyl)- in pharmaceutical development. Studies have shown that derivatives of this compound exhibit promising biological activities, including antimicrobial and anticancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that certain derivatives of Benzene, 1,2-dichloro-3-(1-methylethenyl)- demonstrated significant inhibitory effects against various cancer cell lines. This finding opens up new avenues for the development of novel therapeutic agents targeting specific cancer types.

In addition to its potential in pharmaceuticals, Benzene, 1,2-dichloro-3-(1-methylethenyl)- has found applications in materials science and polymer chemistry. The compound can be used as a monomer or comonomer in the synthesis of polymers with unique mechanical and thermal properties. For example, researchers at the University of California have developed a series of copolymers using Benzene, 1,2-dichloro-3-(1-methylethenyl)- that exhibit enhanced mechanical strength and thermal stability compared to traditional polymers. These materials have potential applications in areas such as coatings, adhesives, and composite materials.

The environmental impact of Benzene, 1,2-dichloro-3-(1-methylethenyl)- is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its environmental fate and behavior need to be carefully studied to ensure its safe use and disposal. Researchers at the Environmental Protection Agency (EPA) have conducted studies to assess the biodegradability and ecotoxicity of Benzene, 1,2-dichloro-3-(1-methylethenyl)-. Preliminary results suggest that the compound is biodegradable under aerobic conditions but may persist in anaerobic environments.

In conclusion, Benzene, 1,2-dichloro-3-(1-methylethenyl)- (CAS No. 99849-26-0) is a multifaceted organic compound with a wide range of applications in chemistry and related fields. Its unique molecular structure and chemical properties make it an attractive candidate for synthetic intermediates and potential therapeutic agents. Ongoing research continues to uncover new possibilities for its use in pharmaceuticals, materials science, and environmental studies. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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